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Compound of Interest

Compound Name: Asatone

Cat. No.: B8063810 Get Quote

An In-Depth Technical Guide to Acetone Safety and Handling in a Laboratory Setting

Introduction
Acetone, also known as propanone or dimethyl ketone, is a colorless, volatile, and flammable

liquid with the chemical formula (CH₃)₂CO.[1][2] It is the simplest and smallest ketone and is

widely utilized in laboratory settings as a solvent for cleaning, extraction, and in chemical

synthesis.[3][4][5] Its efficacy in dissolving a wide range of organic and inorganic substances

makes it an indispensable tool for researchers. However, its hazardous properties, primarily its

high flammability and potential health effects, necessitate stringent safety and handling

protocols to ensure the safety of laboratory personnel and the integrity of the research

environment. This guide provides a comprehensive overview of the core safety principles,

handling procedures, and emergency responses required when working with acetone in a

professional laboratory environment.

Chemical and Physical Properties
Understanding the chemical and physical properties of acetone is fundamental to its safe

handling. Acetone is a highly volatile organic compound (VOC) that evaporates quickly at room

temperature, and its vapors are flammable. It is miscible with water and most organic solvents.
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Property Value

IUPAC Name Propan-2-one

CAS Number 67-64-1

Molecular Formula C₃H₆O

Molecular Weight 58.08 g/mol

Appearance Colorless liquid with a distinct, sweet odor

Boiling Point 56.05 °C

Melting Point -94.8 °C

Flash Point -20 °C (-4 °F)

Density 0.791 g/cm³ at 20°C

Vapor Pressure High at room temperature

Solubility Miscible with water, alcohol, ether, and most oils

Flammability Limits in Air 2.5% to 12.8% by volume

Hazard Identification and Risk Assessment
The primary hazard associated with acetone is its extreme flammability. As a Class IB

flammable liquid, its vapors can form an explosive mixture with air and can be ignited by static

discharge, sparks, or open flames. Health hazards are also a significant concern, with

exposure routes including inhalation, skin contact, and eye contact.

Health Hazards:

Inhalation: Inhaling acetone vapors can irritate the respiratory tract and may cause

drowsiness, dizziness, headache, and nausea.

Skin Contact: Acetone defats the skin by removing natural oils, which can lead to dryness,

cracking, and irritation upon repeated exposure.

Eye Contact: Vapors and liquid splashes can cause serious eye irritation.
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Ingestion: Accidental ingestion can lead to serious health effects, including vomiting and

headaches.

Hazard Classification Category

Flammable Liquid Category 2

Eye Irritation Category 2A

Specific target organ toxicity (single exposure)
Category 3 (May cause drowsiness or

dizziness)

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling

acetone to minimize exposure and prevent injury.
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PPE Type Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side shields. A face shield

should be worn when there is

a possibility of splashing.

Protects against splashes and

vapors that can cause severe

eye irritation.

Hand Protection

Milled butyl rubber or nitrile

gloves are recommended.

Gloves should be tested

according to EN 374.

Provides a barrier against skin

contact, preventing irritation

and defatting. Nitrile gloves

offer superior resistance

compared to latex.

Body Protection

Chemical-resistant lab coat

(flame-resistant

recommended), long pants,

and closed-toe shoes. A

chemical-resistant apron may

be necessary for large

quantities.

Protects skin from accidental

splashes and contamination.

Respiratory Protection

Required in areas with high

vapor concentrations or

inadequate ventilation.

Respirator type depends on

the concentration (e.g.,

chemical cartridge respirator

for up to 2500 ppm).

Prevents inhalation of harmful

vapors that can cause

respiratory irritation and

systemic effects.

Safe Handling and Experimental Protocols
Adherence to strict handling protocols is crucial for preventing accidents. All work with acetone

should be conducted in a well-ventilated area, preferably within a certified laboratory chemical

fume hood.

Protocol for General Handling:

Preparation: Before handling, ensure the work area is clear of ignition sources such as open

flames, hot surfaces, and spark-producing equipment. Post "No Smoking" signs in the
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vicinity.

PPE: Don the appropriate PPE as specified in Section 4.0.

Dispensing: When transferring acetone, use certified equipment like compatible funnels or

pumps. To prevent static discharge during transfer between metal containers, electrically

bond and ground the containers.

Quantity: Use the smallest quantity of acetone necessary for the procedure to minimize

potential hazards.

Procedure: Perform all manipulations within a chemical fume hood to control vapor

concentrations.

Post-Handling: Tightly close the acetone container immediately after use. Wash hands

thoroughly after removing gloves.
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Workflow: General Acetone Handling

1. Area Preparation
- Remove Ignition Sources

- Ensure Ventilation

2. Don PPE
- Goggles, Gloves, Lab Coat

Ready

3. Dispensing
- Use Fume Hood

- Ground Containers

Protected

4. Use in Procedure
- Minimize Quantities

Ready to Use

5. Post-Handling
- Seal Container

- Clean Area
- Wash Hands

Procedure Complete
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Logical Relationship: Acetone Spill Response

Spill Occurs

Alert Personnel &
Eliminate Ignition Sources

Is Spill Large or
Uncontrollable?

Evacuate Area
Call Emergency/EH&S

Yes

Don PPE
Contain with Absorbent

No

Response Complete

Collect Waste into
Sealed Container

Decontaminate Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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